4-iodo-N-(3-methoxyphenyl)-1-methyl-1H-pyrazole-3-carboxamide

• Molecular Formula: C12H12IN3O2
• Molecular Weight: 357.15 g/mol
• IUPAC Name: 4-iodo-N-(3-methoxyphenyl)-1-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C12H12IN3O2/c1-16-7-10(13)11(15-16)12(17)14-8-4-3-5-9(6-8)18-2/h3-7H,1-2H3,(H,14,17)
• InChI Key: GCQBCYDPOUHRSW-UHFFFAOYSA-N
• SMILES: CN1C=C(C(=N1)C(=O)NC2=CC(=CC=C2)OC)I

Description

4-iodo-N-(3-methoxyphenyl)-1-methyl-1H-pyrazole-3-carboxamide is a chemical compound that has been the focus of scientific research due to its potential applications in various fields. This compound is commonly referred to as 'IMPA-1'.

Mechanism of Action

IMPA-1 inhibits the activity of IMPase, which leads to a decrease in the levels of inositol in the cell. This, in turn, affects the cell signaling pathways that are involved in cell growth and proliferation. As a result, the growth of cancer cells is inhibited.
Biochemical and Physiological Effects:
IMPA-1 has been shown to have a selective effect on cancer cells, without affecting normal cells. This is due to the fact that cancer cells have a higher demand for inositol, which makes them more sensitive to the inhibition of IMPase. Additionally, IMPA-1 has been shown to induce apoptosis (programmed cell death) in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using IMPA-1 in lab experiments is its selectivity towards cancer cells, which allows for targeted inhibition of cell growth. Additionally, IMPA-1 has been shown to have low toxicity in animal studies. However, one limitation of using IMPA-1 is its low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several potential future directions for research on IMPA-1. One area of interest is the development of IMPA-1 analogs that have improved solubility and potency. Additionally, further studies are needed to determine the efficacy of IMPA-1 in combination with other cancer treatments. Finally, the potential use of IMPA-1 in other fields, such as neurology and psychiatry, warrants further investigation.

Synthesis Methods

The synthesis of IMPA-1 involves the reaction of 3-methoxyphenylhydrazine with 1-methyl-1H-pyrazol-4-carboxylic acid, followed by the addition of iodine and acetic anhydride. The resulting product is then purified through column chromatography.

Scientific Research Applications

IMPA-1 has been studied for its potential applications in cancer research. Studies have shown that IMPA-1 can inhibit the growth of cancer cells by targeting the enzyme inositol monophosphatase (IMPase). This enzyme is involved in the biosynthesis of inositol, a molecule that plays a crucial role in cell signaling and growth.